Cas no 1198299-32-9 (Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate)
Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate is a versatile pyrazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure features both amino and ester functional groups, enabling its use in the preparation of heterocyclic compounds, particularly in the development of biologically active molecules. The compound exhibits good stability under standard conditions and offers high reactivity in condensation and cyclization reactions. Its synthetic utility is further enhanced by the presence of the 5-amino group, which facilitates further functionalization. This makes it valuable for researchers working on agrochemicals, pharmaceuticals, and fine chemicals. Proper handling and storage are recommended to maintain its integrity.
1198299-32-9 structure
Product Name:Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate
CAS No:1198299-32-9
MF:C6H9N3O3
MW:171.153960943222
MDL:MFCD20726656
CID:2892486
PubChem ID:122164288
Update Time:2025-10-29
Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate
- ethyl 5-amino-3-oxo-1,2-dihydro-1h-pyrazole-1-carboxylate
- Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate
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- MDL： MFCD20726656
- Inchi： 1S/C6H9N3O3/c1-2-12-6(11)9-4(7)3-5(10)8-9/h3H,2,7H2,1H3,(H,8,10)
- InChI Key： QMTFIZXOADTGCT-UHFFFAOYSA-N
- SMILES： O(CC)C(N1C(=CC(N1)=O)N)=O
Computed Properties
- Exact Mass: 171.06439116 g/mol
- Monoisotopic Mass: 171.06439116 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 84.7
- Molecular Weight: 171.15
Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM435915-250mg |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95%+ | 250mg |
$615 | 2023-01-03 | |
| Chemenu | CM435915-500mg |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95%+ | 500mg |
$628 | 2023-01-03 | |
| Chemenu | CM435915-1g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95%+ | 1g |
$653 | 2023-01-03 | |
| Enamine | EN300-304337-0.05g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 0.05g |
$101.0 | 2023-09-05 | |
| Enamine | EN300-304337-0.1g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 0.1g |
$152.0 | 2023-09-05 | |
| Enamine | EN300-304337-0.25g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 0.25g |
$216.0 | 2023-09-05 | |
| Enamine | EN300-304337-0.5g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 0.5g |
$407.0 | 2023-09-05 | |
| Enamine | EN300-304337-1.0g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-304337-2.5g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 2.5g |
$1034.0 | 2023-09-05 | |
| Enamine | EN300-304337-5.0g |
ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate |
1198299-32-9 | 95% | 5.0g |
$1530.0 | 2023-02-25 |
Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
1198299-32-9 (Ethyl 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxylate) Related Products
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